Cas no 54812-40-7 (Benzoyl chloride, 2,6-dimethoxy-4-methyl-)

• Product Name: Benzoyl chloride, 2,6-dimethoxy-4-methyl-
• CAS No: 54812-40-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 353622
• PubChem ID: 11053033
• Update Time: 2025-04-19

Benzoyl chloride, 2,6-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,6-dimethoxy-4-methyl-
• 2,6-dimethoxy-4-methylbenzoyl chloride
• SCHEMBL11516098
• DTXSID40453470
• 54812-40-7

• Inchi： 1S/C10H11ClO3/c1-6-4-7(13-2)9(10(11)12)8(5-6)14-3/h4-5H,1-3H3
• InChI Key： OMCHUCFSNUINBC-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C)=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53